Cas no 141234-10-8 (1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
• CAS No: 141234-10-8
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 1301899
• Update Time: 2024-08-03

1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-

• Inchi： 1S/C7H9N3O3/c1-3-9-5(2)7(10(12)13)6(4-11)8-9/h4H,3H2,1-2H3
• InChI Key： JWZNYJSWFORDML-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C([N+]([O-])=O)C(C=O)=N1

Computed Properties

• Exact Mass: 183.06447

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 333.8±42.0 °C(Predicted)
• PSA: 78.03
• pka: -3.66±0.10(Predicted)